3-{[(cyclohexylamino)(oxo)acetyl]hydrazono}-N-(5,6,7,8-tetrahydro-1-naphthalenyl)butanamide

• IUPAC Name: N-cyclohexyl-N'-[(E)-[4-oxo-4-(5,6,7,8-tetrahydronaphthalen-1-ylamino)butan-2-ylidene]amino]oxamide
• InChI: InChI=1S/C22H30N4O3/c1-15(25-26-22(29)21(28)23-17-10-3-2-4-11-17)14-20(27)24-19-13-7-9-16-8-5-6-12-18(16)19/h7,9,13,17H,2-6,8,10-12,14H2,1H3,(H,23,28)(H,24,27)(H,26,29)/b25-15+
• InChI Key: SCQQFSRXDVXXHZ-MFKUBSTISA-N
• Canonical SMILES: CC(=NNC(=O)C(=O)NC1CCCCC1)CC(=O)NC2=CC=CC3=C2CCCC3
• Isomeric SMILES: C/C(=N\NC(=O)C(=O)NC1CCCCC1)/CC(=O)NC2=CC=CC3=C2CCCC3
• Molecular Formula: C22H30N4O3
• Molecular Weight: 398.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a cyclohexylamino group, an oxoacetyl group, a hydrazone group, and a tetrahydro-1-naphthalenyl group. These groups are common in many organic compounds and have various properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexylamino and tetrahydro-1-naphthalenyl groups would likely contribute to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the functional groups. For example, the oxoacetyl group could potentially undergo reactions with nucleophiles, while the hydrazone group could be involved in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of the functional groups. For example, the cyclohexylamino and tetrahydro-1-naphthalenyl groups could potentially increase the hydrophobicity of the compound.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties and reactivities. It’s always important to handle chemical compounds with appropriate safety precautions.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound in more detail.